Cas no 1132662-08-8 (CAPECITABINE-D11)

CAPECITABINE-D11 structure
CAPECITABINE-D11 structure
Product Name:CAPECITABINE-D11
CAS No:1132662-08-8
MF:C15H22FN3O6
MW:370.417866230011
CID:824294
PubChem ID:50915978
Update Time:2025-09-22

CAPECITABINE-D11 Chemical and Physical Properties

Names and Identifiers

    • CAPECITABINE-D11
    • Capecitabine-d11
    • 1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentyl N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
    • HY-B0016S
    • Capecitabine-d11 (pentyl-d11)
    • 5'-Deoxy-5-fluoro-N-{[(~2~H_11_)pentyloxy]carbonyl}cytidine
    • DA-51573
    • 1132662-08-8
    • 5'-Deoxy-5-fluoro-N-[(pentyl-d11-oxy)carbonyl]cytidine
    • CS-0089535
    • J-002931
    • DTXSID90678974
    • F90574
    • Inchi: 1S/C15H22FN3O6/c1-3-4-5-6-24-15(23)18-12-9(16)7-19(14(22)17-12)13-11(21)10(20)8(2)25-13/h7-8,10-11,13,20-21H,3-6H2,1-2H3,(H,17,18,22,23)/t8-,10-,11-,13-/m1/s1/i1D3,3D2,4D2,5D2,6D2
    • InChI Key: GAGWJHPBXLXJQN-XSFNBKHLSA-N
    • SMILES: FC1C(NC(=O)OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O)=O

Computed Properties

  • Exact Mass: 370.21800
  • Monoisotopic Mass: 370.21830780g/mol
  • Isotope Atom Count: 11
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Melting Point: 45-50°C
  • PSA: 126.40000
  • LogP: 0.77380

CAPECITABINE-D11 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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¥4813.00 2023-09-05
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¥8123.00 2023-09-05
1PlusChem
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